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Compound of Interest

Compound Name: Bentranil

Cat. No.: B1668014 Get Quote

Bentranil is an herbicide that has been historically used for post-emergence control of

broadleaf weeds in cereal crops. It is important to note that Bentranil is not a pharmaceutical

compound and is not intended for human or animal therapeutic use. The following information

is provided for research and scientific understanding within the context of agricultural science

and herbicide formulation.

Physicochemical Properties of Bentranil
A clear understanding of the physicochemical properties of an active ingredient is crucial for

developing effective and stable formulations.

Property Value

IUPAC Name 2-phenyl-1,3-benzoxazine-4-one

CAS Number 1022-46-4

Molecular Formula C₁₄H₁₁NO₂

Molar Mass 225.24 g/mol

Appearance White crystalline solid

Melting Point 123-124 °C

Water Solubility 5-6 mg/L at 20 °C

Vapor Pressure < 1 x 10⁻⁵ Pa at 20 °C
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Data compiled from publicly available chemical databases.

The low water solubility of Bentranil presents a primary challenge in its formulation for effective

agricultural application.

Formulation Strategies for Herbicidal Delivery
The goal of herbicide formulation is to create a product that is easy to handle, effective in

controlling target weeds, and minimizes environmental impact. Due to Bentranil's low water

solubility, it has been formulated in various ways to ensure its efficacy as a post-emergence

herbicide.

Common Formulation Types:

Wettable Powders (WP): In this formulation, the active ingredient is mixed with a fine, inert

carrier, along with wetting and dispersing agents. This powder can then be suspended in

water for spray application.

Emulsifiable Concentrates (EC): For EC formulations, the active ingredient is dissolved in a

water-immiscible organic solvent, with emulsifiers added. When mixed with water, this

concentrate forms a stable emulsion for spraying.

Suspension Concentrates (SC): These are stable dispersions of the solid active ingredient in

water. This formulation type avoids the use of organic solvents, which can be advantageous

from an environmental and safety perspective.

Experimental Protocol: Preparation of a Suspension
Concentrate (SC) of Bentranil
This protocol outlines a general method for preparing a lab-scale suspension concentrate of

Bentranil.

Materials:

Bentranil (technical grade)

Distilled water
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Wetting agent (e.g., sodium lignosulfonate)

Dispersing agent (e.g., a nonionic surfactant)

Antifreeze agent (e.g., propylene glycol)

Biocide

High-shear mixer

Bead mill

Particle size analyzer

Viscometer

Procedure:

Preparation of the Aqueous Phase: In a suitable beaker, combine the distilled water, wetting

agent, dispersing agent, antifreeze agent, and biocide. Mix until all components are fully

dissolved.

Initial Dispersion: While stirring the aqueous phase with a high-shear mixer, slowly add the

technical-grade Bentranil powder. Continue mixing at high speed for 15-20 minutes to

create a preliminary dispersion.

Wet Milling: Transfer the dispersion to a bead mill. Mill the suspension until the desired

particle size distribution is achieved (typically a median particle size of < 5 µm). Monitor the

particle size throughout the milling process using a particle size analyzer.

Final Formulation and Quality Control: After milling, transfer the suspension concentrate to a

storage container. Measure the viscosity of the final product using a viscometer to ensure it

is within the desired range for handling and sprayability.
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Caption: Workflow for Suspension Concentrate Formulation.

Mechanism of Action: Inhibition of Photosynthesis
Bentranil belongs to the benzothiadiazinone group of herbicides. Its mode of action involves

the inhibition of photosynthesis in susceptible plant species.

Specifically, Bentranil inhibits photosystem II (PSII) of the photosynthetic electron transport

chain. By binding to the D1 protein of the PSII complex, it blocks the flow of electrons, which in
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turn halts the production of ATP and NADPH necessary for CO₂ fixation. This disruption of

energy production ultimately leads to the death of the plant.
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Caption: Bentranil's Inhibition of Photosystem II.

To cite this document: BenchChem. [Bentranil: An Overview of its Herbicidal Application and
Formulation Considerations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668014#formulation-techniques-for-improving-
bentranil-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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